Cas no 56476-95-0 (2H-Tetrazole, 2-phenyl-)

2H-Tetrazole, 2-phenyl- structure
2H-Tetrazole, 2-phenyl- structure
Product Name:2H-Tetrazole, 2-phenyl-
CAS No:56476-95-0
MF:C7H6N4
MW:146.14934015274
CID:381550
PubChem ID:285116
Update Time:2025-04-19

2H-Tetrazole, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Tetrazole, 2-phenyl-
    • 2-phenyltetrazole
    • 2-Phenyl-2H-tetrazol
    • 2-phenyl-2H-tetrazole
    • 2-Phenyltetrazol
    • AC1L62DN
    • AC1Q4XAB
    • AG-K-79633
    • AR-1E4851
    • NSC141849
    • SureCN2211763
    • NSC-141849
    • DTXSID30301214
    • AKOS037487907
    • SCHEMBL2211763
    • 56476-95-0
    • Inchi: 1S/C7H6N4/c1-2-4-7(5-3-1)11-9-6-8-10-11/h1-6H
    • InChI Key: QLDFMNWSPWEFIM-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)N=NC=N1

Computed Properties

  • Exact Mass: 146.05938
  • Monoisotopic Mass: 146.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 288.7°C at 760 mmHg
  • Flash Point: 128.4°C
  • Refractive Index: 1.682
  • PSA: 43.6
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